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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990 Get Quote

An In-Depth Technical Guide on the Safety of 2-Methoxy-5-methylphenol-d3

Disclaimer: This document provides a comprehensive safety and technical guide for 2-
Methoxy-5-methylphenol-d3. Due to the limited availability of specific safety data for the

deuterated form, this guide is primarily based on the data available for its non-deuterated

analog, 2-Methoxy-5-methylphenol (CAS: 1195-09-1). The toxicological and physical properties

are expected to be very similar, with the primary difference being a slightly higher molecular

weight for the deuterated compound. This guide is intended for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
2-Methoxy-5-methylphenol-d3 is a deuterated analog of isocreosol. The physical and

chemical properties are crucial for safe handling, storage, and use in experimental settings.

The following table summarizes the key properties based on its non-deuterated form.
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Property Value Reference

Molecular Formula C₈H₇D₃O₂

Molecular Weight 141.18 g/mol (approx.)

Appearance

White to off-white crystalline

solid or powder to clear liquid.

[1][2]

[1][2]

Melting Point
35 - 39 °C / 95 - 102.2 °F[1][2]

[3]
[1][2][3]

Boiling Point
115 - 117 °C / 239 - 242.6 °F

@ 20 mmHg[1][2][3]
[1][2][3]

Solubility Slightly soluble in water.[3][4] [3][4]

CAS Number (Non-deuterated) 1195-09-1[1][5] [1][5]

Hazard Identification and GHS Classification
Understanding the hazards associated with a chemical is paramount for ensuring laboratory

safety. The following GHS classification is for 2-Methoxy-5-methylphenol.

Hazard Class Hazard Category GHS Hazard Statement

Acute toxicity, oral Category 4
H302: Harmful if swallowed[1]

[5]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[1]

[5]

Serious eye damage/eye

irritation
Category 2/2A

H318/H319: Causes serious

eye damage/irritation[1][3][5]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[1][5]

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life
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Signal Word: Warning[1][5]

Pictograms:

alt text

Experimental Protocols and Safety Precautions
Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain the integrity of the

compound.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[1][3]

Use only in a well-ventilated area or under a chemical fume hood.[1][3]

Avoid breathing dust, fumes, or vapors.[1][3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety glasses with side shields or goggles, and a lab coat.[1][3]

Keep away from sources of ignition.[3]

Minimize dust generation and accumulation.[3]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[1][3]

Store under an inert gas as the compound may be air and moisture sensitive.

First-Aid Measures
In case of exposure, immediate and appropriate first-aid measures should be taken.
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If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth. Do

NOT induce vomiting.[1][3]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1][3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor/physician if you feel unwell.[1][3]

Accidental Release Measures
A clear protocol for accidental releases is essential to mitigate risks.

Personal Precautions:

Wear appropriate personal protective equipment (PPE).

Ensure adequate ventilation.

Evacuate personnel from the affected area.

Avoid breathing vapors, mist, or gas.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Methods for Cleaning Up:

Absorb with inert material (e.g., sand, vermiculite) and place in a suitable container for

disposal.

Dispose of contents/container to an approved waste disposal plant.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0904409&productDescription=2-METHOXY-5-METHLPHENOL+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI5ZWNobXB4ZmpjcGl3cWV3bGR1dm9laWh3MzVxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0kzMzQyQUFfMTE5NS0wOS0xXzItTWV0aG94eS01LW1ldGh5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTMzNDJBQV8xMTk1LTA5LTFfMi1NZXRob3h5LTUtbWV0aHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--79c178593432fed5ec4e073c9c005e36097d075b/MetaSci_MSI3342AA_1195-09-1_2-Methoxy-5-methylphenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships and Workflows
General Laboratory Handling Workflow
The following diagram illustrates a standard workflow for handling 2-Methoxy-5-
methylphenol-d3 in a research setting.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Prepare Work Area
(Fume Hood) Weigh CompoundProceed to handling Perform Experiment Decontaminate GlasswareExperiment complete Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

General Laboratory Handling Workflow for 2-Methoxy-5-methylphenol-d3.

Emergency Response Decision Tree
This diagram outlines the decision-making process in the event of an accidental exposure.

Exposure Event

Ingestion Skin Contact Eye Contact Inhalation

Rinse Mouth
Call Poison Control

Wash with Soap & Water
Remove Contaminated Clothing

Rinse with Water (15 min)
Seek Medical Attention

Move to Fresh Air
Seek Medical Attention

Seek Further Medical
Attention if Symptoms Persist
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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